Cas no 2680860-66-4 (N-(5-bromopyrazin-2-yl)-N-methylazepan-4-amine)

• Product Name: N-(5-bromopyrazin-2-yl)-N-methylazepan-4-amine
• CAS No: 2680860-66-4
• MF: C₁₁H₁₇BrN₄
• MW: 285.183480978012
• CID: 5636777
• PubChem ID: 165916590
• Update Time: 2025-06-14

N-(5-bromopyrazin-2-yl)-N-methylazepan-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(5-bromopyrazin-2-yl)-N-methylazepan-4-amine
• EN300-28286929
• 2680860-66-4

• Inchi： 1S/C11H17BrN4/c1-16(9-3-2-5-13-6-4-9)11-8-14-10(12)7-15-11/h7-9,13H,2-6H2,1H3
• InChI Key： QFVFCXZCGIUCQL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=N1)N(C)C1CCNCCC1

Computed Properties

• Exact Mass: 284.06366g/mol
• Monoisotopic Mass: 284.06366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41Ų

Additional information on N-(5-bromopyrazin-2-yl)-N-methylazepan-4-amine

Recent Advances in the Study of N-(5-bromopyrazin-2-yl)-N-methylazepan-4-amine (CAS: 2680860-66-4)

N-(5-bromopyrazin-2-yl)-N-methylazepan-4-amine (CAS: 2680860-66-4) is a novel chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications as a key intermediate or active pharmaceutical ingredient (API) in drug discovery and development. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and therapeutic potential.

The compound's unique structure, featuring a bromopyrazine moiety and a methylazepan-4-amine group, suggests its potential as a versatile scaffold for the development of kinase inhibitors or other targeted therapies. Recent synthetic routes have been optimized to improve yield and purity, with particular emphasis on green chemistry principles to reduce environmental impact. Computational modeling studies have also provided insights into its binding affinity for various biological targets.

In vitro studies have demonstrated promising activity against several cancer cell lines, with particular efficacy observed in models of hematological malignancies. Mechanistic investigations suggest that the compound may exert its effects through modulation of specific signaling pathways, although the exact molecular targets remain under investigation. These findings position N-(5-bromopyrazin-2-yl)-N-methylazepan-4-amine as a potential lead compound for further optimization and preclinical development.

Pharmacokinetic studies in animal models have revealed favorable absorption and distribution profiles, with moderate metabolic stability. Researchers are currently exploring structural modifications to enhance bioavailability and reduce potential off-target effects. The compound's patent landscape has also been evolving, with several pharmaceutical companies filing intellectual property claims related to its derivatives and therapeutic applications.

Future research directions include comprehensive toxicology assessments, formulation optimization, and investigation of combination therapies. The scientific community anticipates that continued study of N-(5-bromopyrazin-2-yl)-N-methylazepan-4-amine and its analogs may yield important contributions to the development of novel therapeutic agents for various diseases, particularly in oncology and inflammatory disorders.